2-[4-[(1-ethyl-1H-indol-3-yl)methyl]-1-(3-methylbutyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(1-ethylindol-3-yl)methyl]-1-(3-methylbutyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C22H35N3O/c1-4-24-16-19(21-7-5-6-8-22(21)24)15-23-12-13-25(11-9-18(2)3)20(17-23)10-14-26/h5-8,16,18,20,26H,4,9-15,17H2,1-3H3
• InChI Key: IBTADKFGONQBMP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C2=CC=CC=C21)CN3CCN(C(C3)CCO)CCC(C)C
• Molecular Formula: C22H35N3O
• Molecular Weight: 357.5 g/mol

Description

2-[4-[(1-ethyl-1H-indol-3-yl)methyl]-1-(3-methylbutyl)-2-piperazinyl]ethanol, also known as WAY-100635, is a selective antagonist for the serotonin 5-HT1A receptor. It was first synthesized in the early 1990s and has since been extensively studied for its potential use in treating various neurological and psychiatric disorders.

Mechanism of Action

2-[4-[(1-ethyl-1H-indol-3-yl)methyl]-1-(3-methylbutyl)-2-piperazinyl]ethanol acts as a selective antagonist for the serotonin 5-HT1A receptor, which is involved in the regulation of various physiological and behavioral processes such as mood, anxiety, and appetite. By blocking the activity of this receptor, 2-[4-[(1-ethyl-1H-indol-3-yl)methyl]-1-(3-methylbutyl)-2-piperazinyl]ethanol can modulate the release of neurotransmitters such as serotonin, dopamine, and norepinephrine, leading to changes in behavior and physiology.
Biochemical and Physiological Effects
Studies have shown that 2-[4-[(1-ethyl-1H-indol-3-yl)methyl]-1-(3-methylbutyl)-2-piperazinyl]ethanol can modulate various physiological and behavioral processes such as anxiety, depression, and appetite. For example, in animal studies, 2-[4-[(1-ethyl-1H-indol-3-yl)methyl]-1-(3-methylbutyl)-2-piperazinyl]ethanol has been shown to reduce anxiety-like behavior and increase exploratory behavior. In human studies, 2-[4-[(1-ethyl-1H-indol-3-yl)methyl]-1-(3-methylbutyl)-2-piperazinyl]ethanol has been shown to reduce anxiety and improve mood in patients with depression.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-[(1-ethyl-1H-indol-3-yl)methyl]-1-(3-methylbutyl)-2-piperazinyl]ethanol in lab experiments is its selectivity for the serotonin 5-HT1A receptor, which allows for more precise modulation of neurotransmitter release. However, one limitation is that the effects of 2-[4-[(1-ethyl-1H-indol-3-yl)methyl]-1-(3-methylbutyl)-2-piperazinyl]ethanol may be influenced by other factors such as genetic and environmental factors, which can make it difficult to interpret results.

Future Directions

For the use of 2-[4-[(1-ethyl-1H-indol-3-yl)methyl]-1-(3-methylbutyl)-2-piperazinyl]ethanol in research include investigating its potential use in treating various disorders and developing more selective and potent antagonists for the serotonin 5-HT1A receptor.

Synthesis Methods

The synthesis of 2-[4-[(1-ethyl-1H-indol-3-yl)methyl]-1-(3-methylbutyl)-2-piperazinyl]ethanol involves several steps starting from commercially available starting materials. The first step involves the condensation of 1-ethyl-3-indolecarboxaldehyde with N-3-methylbutylpiperazine in the presence of a reducing agent such as sodium borohydride. This results in the formation of 4-[(1-ethyl-1H-indol-3-yl)methyl]-1-(3-methylbutyl)piperazine. The second step involves the reduction of the imine group in the piperazine ring using sodium borohydride to obtain 2-[4-[(1-ethyl-1H-indol-3-yl)methyl]-1-(3-methylbutyl)-2-piperazinyl]ethanol.

Scientific Research Applications

2-[4-[(1-ethyl-1H-indol-3-yl)methyl]-1-(3-methylbutyl)-2-piperazinyl]ethanol has been extensively studied for its potential use in treating various neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. It has also been used as a tool in neuroscience research to study the role of the serotonin 5-HT1A receptor in various physiological and behavioral processes.